Cas no 2098031-96-8 ((3-(hydroxymethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone)

• Product Name: (3-(hydroxymethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone
• CAS No: 2098031-96-8
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 5727609
• PubChem ID: 84457582
• Update Time: 2025-05-19

(3-(hydroxymethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone Chemical and Physical Properties

Names and Identifiers

• Methanone, [3-(hydroxymethyl)-1-piperidinyl](1-methyl-3-piperidinyl)-
• (3-(hydroxymethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone
• [3-(hydroxymethyl)piperidin-1-yl]-(1-methylpiperidin-3-yl)methanone
• 2098031-96-8
• F1907-3680
• AKOS016706935

• Inchi： 1S/C13H24N2O2/c1-14-6-3-5-12(9-14)13(17)15-7-2-4-11(8-15)10-16/h11-12,16H,2-10H2,1H3
• InChI Key： HTCWKALJANRKCG-UHFFFAOYSA-N
• SMILES： C(N1CCCC(CO)C1)(C1CCCN(C)C1)=O

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.088±0.06 g/cm3(Predicted)
• Boiling Point: 401.2±30.0 °C(Predicted)
• pka: 14.93±0.10(Predicted)

Additional information on (3-(hydroxymethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone

(3-(Hydroxymethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone: A Comprehensive Overview

The compound with CAS No. 2098031-96-8, commonly referred to as (3-(hydroxymethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a methanone group bridging two piperidine rings, one of which is substituted with a hydroxymethyl group and the other with a methyl group. The molecule's structure provides a foundation for exploring its potential applications in drug design, material science, and other related disciplines.

Recent studies have highlighted the importance of (3-(hydroxymethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone in the development of bioactive compounds. Researchers have focused on its ability to act as a scaffold for the synthesis of novel bioactive agents, particularly in the context of enzyme inhibition and receptor modulation. For instance, investigations into its interaction with various biological targets have revealed promising results in preclinical models, suggesting potential therapeutic applications in areas such as neurodegenerative diseases and inflammation.

The synthesis of (3-(hydroxymethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone involves a multi-step process that typically begins with the preparation of the individual piperidine rings. The hydroxymethyl-substituted piperidine is often synthesized via reductive amination or other similar methods, while the methyl-substituted piperidine can be prepared through alkylation or substitution reactions. The final coupling reaction to form the methanone bridge is usually achieved through condensation reactions, such as the use of acid chlorides or activated esters.

From a structural perspective, (3-(hydroxymethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone exhibits a high degree of molecular complexity, which contributes to its unique physicochemical properties. The presence of both hydroxymethyl and methyl groups introduces steric and electronic diversity into the molecule, potentially influencing its solubility, stability, and bioavailability. Recent computational studies have also explored the molecule's conformational flexibility, which may play a critical role in its interactions with biological systems.

In terms of applications, (3-(hydroxymethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone has shown promise as a lead compound in drug discovery efforts. Its ability to modulate key biological pathways makes it an attractive candidate for further exploration in preclinical studies. Additionally, researchers have investigated its potential as a building block for more complex molecular architectures, leveraging its structural versatility to create novel compounds with enhanced bioactivity.

Recent advancements in analytical techniques have also enabled a deeper understanding of (3-(hydroxymethyl)piperidin-1-yL)(1-methylpiperidin--yL)methanone's properties at the molecular level. For example, high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have provided insights into its molecular composition and stereochemistry. These findings have been instrumental in guiding further research into its synthesis, characterization, and application.

Looking ahead, the continued exploration of (3-(hydroxymethyl)piperidin--yL)(1-methylpiperidine--yL)methanone is expected to yield valuable insights into its potential as a therapeutic agent or a versatile building block in organic synthesis. As researchers continue to uncover new aspects of this compound's chemistry and biology, it is likely to play an increasingly important role in advancing our understanding of complex molecular systems.